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Compound of Interest

Compound Name: AL-9

Cat. No.: B1666764

Disclaimer: The following information pertains to A-9 Aluminum Cutting Fluid. It is assumed that
"AL-9" is a typographical error. Always refer to the specific Safety Data Sheet (SDS) for the
product in your possession and comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of A-9
Aluminum Cutting Fluid, a product primarily composed of mineral oil with proprietary additives.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Quantitative Data Summary

The following table summarizes the key quantitative data for A-9 Aluminum Cutting Fluid,
crucial for its safe handling and disposal.
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Property Value Citation(s)
Specific Gravity (H20=1) 0.883 @ 25°C [1]
Boiling Point 400°F (204.4°C) [1]
Flash Point 266°F (130°C) Closed Cup [1]
Vapor Pressure 0.1 mm Hg @ 100°F (37.8°C) [1]
Solubility in Water Negligible [1]
pH Not Applicable [1]
TLV for Oil Mist (ACGIH) 5 mg/m3 (TWA 8h) [2]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the detailed methodology for the safe disposal of A-9 Aluminum Cutting
Fluid.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear appropriate PPE, including nitrile-type, oil-resistant gloves, chemical safety goggles or
a full faceshield, and a lab coat or apron.[1]

« In situations where misting may occur, a NIOSH-approved respirator for oil mists should be
used.[3]

e Ensure an eyewash station and safety shower are readily accessible in the work area.[3]

e Avoid direct contact with skin and eyes.[1]

» Prevent the generation of oil mist.[1]

2. Spill Management and Waste Collection:

 In the event of a spill, treat it as an oil spill.[1]

o Contain the spill to prevent it from entering drains, sewers, or waterways.[3][4]

o Use a non-combustible absorbent material such as clay, sand, or another suitable absorbent
to soak up the fluid.[1][3]

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled, and DOT-approved chemical waste container.[1][4]
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3. Waste Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area.[3]
o Keep the container away from heat, open flames, sparks, and strong oxidizing agents.[1][3]
e The storage area should comply with local and national regulations for combustible liquids.

[4]
4. Final Disposal:

e The waste must be transported in a DOT-approved container to an EPA-approved treatment,
storage, and disposal facility.[1]

» Disposal must be conducted in strict accordance with all applicable local, state, and federal
regulations.[1][3][4]

» Do not dispose of the fluid down the drain or in the regular trash.

Logical Workflow for A-9 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of A-9 Aluminum Cutting Fluid.
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Caption: Workflow for the safe disposal of A-9 Aluminum Cutting Fluid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of A-9
Aluminum Cutting Fluid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666764#al-9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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